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Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Sodium carbonate, a fundamental inorganic salt, is a critical reagent and excipient in various

scientific and pharmaceutical applications. It exists in several hydration states, with the

anhydrous (Na₂CO₃) and monohydrate (Na₂CO₃·H₂O) forms being the most relevant in

laboratory and industrial settings. The presence or absence of a single water molecule in the

crystal lattice imparts distinct physical and chemical properties to each form. Understanding

these differences is paramount for ensuring precision, reproducibility, and stability in research

and drug development.

This guide provides a detailed comparison of the core properties of anhydrous sodium

carbonate and sodium carbonate monohydrate, complete with experimental protocols for

their characterization and visual diagrams to illustrate key relationships and workflows.

Core Physical and Chemical Properties
A quantitative comparison of the key properties of anhydrous and monohydrate sodium

carbonate reveals significant differences that impact their handling, storage, and application.

The data, summarized in the tables below, highlights the critical role of the water of hydration.

Table 1: General and Physical Properties
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Property
Sodium Carbonate
Anhydrous

Sodium Carbonate
Monohydrate

Chemical Formula Na₂CO₃[1] Na₂CO₃·H₂O[2]

Molar Mass 105.99 g/mol [1][3] 124.00 g/mol [2][4]

Appearance
White, crystalline, hygroscopic

powder[1][5][6]
White, crystalline powder[2]

Density 2.54 g/cm³[7][8] 2.25 g/cm³[2][7]

Melting Point 851 °C (decomposes)[3]
Loses water at ~100-109°C[5]

[9]; melts at 851°C[2]

Boiling Point 1600 °C[2][3] 1600 °C (after dehydration)[2]

Crystal Structure Orthorhombic Orthorhombic[10]

Table 2: Solubility and Solution Properties

Property
Sodium Carbonate
Anhydrous

Sodium Carbonate
Monohydrate

Solubility in Water

Highly soluble[1]. 7 g/100 mL

(0°C), 45.62 g/100 mL (60°C)

[7]

Soluble in water[2].

pH (1% aqueous solution) ~11.6 (alkaline)[1][11] 12 (basic)[2]

Hygroscopicity

Highly hygroscopic; readily

absorbs moisture from the air

to form hydrates[6][12][13].

More stable in air than the

anhydrous form.

Stability

Stable under dry conditions[1].

Caking can occur upon

exposure to moisture[5].

Stable under normal

conditions. Avoid heat and

moisture[2].

Interconversion and Stability
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The relationship between the different hydrate forms of sodium carbonate is primarily governed

by temperature and ambient humidity. The anhydrous form is thermodynamically favored at

higher temperatures, while the monohydrate and decahydrate forms are stable at lower

temperatures.

Anhydrous sodium carbonate's strong affinity for water makes it highly hygroscopic.[12][13]

Upon exposure to air, it readily absorbs moisture, which can lead to the formation of the

monohydrate and cause caking or clumping, altering its physical properties and effective

concentration.[5][14][15] Conversely, sodium carbonate monohydrate is more stable under

typical ambient conditions but will lose its water of crystallization when heated above 100°C,

converting it to the anhydrous form.[5][16]

Anhydrous
Na₂CO₃

Monohydrate
Na₂CO₃·H₂O

  + H₂O (Hygroscopicity)  

  > 100°C (Calcination)  

Decahydrate
Na₂CO₃·10H₂O

 < 32°C in solution 

 > 32°C or in dry air (Efflorescence) 

Click to download full resolution via product page

Caption: Interconversion pathways of sodium carbonate hydrates.

Experimental Protocols for Characterization
Accurate characterization of sodium carbonate forms is essential for quality control and

formulation development. The following are standard methodologies for determining key

properties.

Thermal Analysis (TGA/DSC)
Objective: To determine the water content, thermal stability, and dehydration temperature.

Methodology:

Thermogravimetric Analysis (TGA): A sample (5-10 mg) is heated in a TGA instrument

under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10°C/min).

For Na₂CO₃·H₂O, a weight loss corresponding to one mole of water (~14.5%) will be

observed starting around 60-110°C.[17][18]
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Anhydrous Na₂CO₃ will show no significant weight loss until decomposition above 851°C.

[19]

Differential Scanning Calorimetry (DSC): A sample is heated alongside a reference. An

endothermic peak will be observed during the dehydration of the monohydrate,

corresponding to the energy required to remove the water molecule.

Hygroscopicity Assessment (Dynamic Vapor Sorption)
Objective: To quantify the moisture absorption characteristics.

Methodology:

A sample is placed in a Dynamic Vapor Sorption (DVS) analyzer.

The sample is first dried under a stream of dry nitrogen to establish a baseline mass.

The relative humidity (RH) of the chamber is then increased stepwise (e.g., from 0% to

90% in 10% increments).

The mass change of the sample is recorded at each RH step until equilibrium is reached.

Anhydrous Na₂CO₃ will show a significant mass increase as it absorbs water, particularly

at higher humidity levels, while the monohydrate will show comparatively little change until

very high RH.

Assay and Purity (Acid-Base Titration)
Objective: To determine the purity and confirm the molecular form by calculating the

equivalent weight.

Methodology:

Accurately weigh a sample of the sodium carbonate and dissolve it in deionized water.

Titrate the solution with a standardized strong acid (e.g., 0.1 M HCl) using a suitable

indicator (e.g., methyl orange or a pH meter).
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The reaction proceeds in two stages: Na₂CO₃ + HCl → NaHCO₃ + NaCl, followed by

NaHCO₃ + HCl → H₂CO₃ + NaCl.

The total volume of acid required to reach the final endpoint is used to calculate the moles

of sodium carbonate present.

The purity and effective molecular weight can be determined from the initial mass and the

titration result, distinguishing between the anhydrous and monohydrate forms.

Sample Preparation

Analytical Methods

Data & Analysis

Sodium Carbonate Sample
(Anhydrous or Monohydrate)

TGA / DSC
(Thermal Analysis)

DVS
(Hygroscopicity)

Titration
(Assay/Purity)

Property Data:
- Water Content

- Thermal Stability
- Moisture Uptake

- Purity / Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1586706?utm_src=pdf-body-img
https://www.benchchem.com/product/b1586706?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. amarischemicalsolutions.com [amarischemicalsolutions.com]

2. resources.finalsite.net [resources.finalsite.net]

3. Sodium Carbonate- Uses, Structure, Formula & Properties [turito.com]

4. Sodium Carbonate Monohydrate | CH2Na2O4 | CID 2735133 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Sodium carbonate | 497-19-8 [chemicalbook.com]

6. Sodium Carbonate, Anhydrous [drugfuture.com]

7. Sodium carbonate - Wikipedia [en.wikipedia.org]

8. Sodium Carbonate(Na2CO3) - GeeksforGeeks [geeksforgeeks.org]

9. Sodium Carbonate | Na2CO3 | CID 10340 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. m.youtube.com [m.youtube.com]

11. China The Physical And Chemical Properties Of Sodium Carbonate Suppliers,
Manufacturers, Factory - Free Sample - OCEANCHEM [oceanchemgroup.com]

12. quora.com [quora.com]

13. What are the hygroscopic properties of high purity sodium carbonate? - Blog
[chenlanchem.com]

14. CA2858422C - Anhydrous sodium carbonate having a low pore content - Google Patents
[patents.google.com]

15. Sodium Carbonate: Monohydrate versus Anhydrous | Photrio.com Photography Forums
[photrio.com]

16. Transformation between sodium carbonate monohydrate and sodium
carbonate_Chemicalbook [chemicalbook.com]

17. cis01.central.ucv.ro [cis01.central.ucv.ro]

18. osti.gov [osti.gov]

19. quora.com [quora.com]

To cite this document: BenchChem. [A Comparative Analysis of Sodium Carbonate:
Monohydrate vs. Anhydrous Forms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586706#sodium-carbonate-monohydrate-vs-
anhydrous-sodium-carbonate-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://amarischemicalsolutions.com/sodium-carbonate-anhydrous-extra-pure-a-laboratory-and-industrial-essential/
https://resources.finalsite.net/images/v1722357871/mccsdnet/suov52zfteru7doft9u6/msdssheets_sodium_carbonate_monohydrate_649_00.pdf
https://www.turito.com/blog/chemistry/sodium-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Carbonate-Monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Carbonate-Monohydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853672.htm
https://www.drugfuture.com/Pharmacopoeia/BP2013/data/1883.html
https://en.wikipedia.org/wiki/Sodium_carbonate
https://www.geeksforgeeks.org/chemistry/sodium-carbonate/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Carbonate
https://m.youtube.com/watch?v=pPQmCV_Q1bI
https://www.oceanchemgroup.com/oil-field-drilling-chemical/soda-ash/the-physical-and-chemical-properties-of.html
https://www.oceanchemgroup.com/oil-field-drilling-chemical/soda-ash/the-physical-and-chemical-properties-of.html
https://www.quora.com/Is-anhydrous-sodium-carbonate-hygroscopic
https://www.chenlanchem.com/blog/what-are-the-hygroscopic-properties-of-high-purity-sodium-carbonate-127493.html
https://www.chenlanchem.com/blog/what-are-the-hygroscopic-properties-of-high-purity-sodium-carbonate-127493.html
https://patents.google.com/patent/CA2858422C/en
https://patents.google.com/patent/CA2858422C/en
https://www.photrio.com/forum/threads/sodium-carbonate-monohydrate-versus-anhydrous.30832/
https://www.photrio.com/forum/threads/sodium-carbonate-monohydrate-versus-anhydrous.30832/
https://www.chemicalbook.com/article/transformation-between-sodium-carbonate-monohydrate-and-sodium-carbonate.htm
https://www.chemicalbook.com/article/transformation-between-sodium-carbonate-monohydrate-and-sodium-carbonate.htm
http://cis01.central.ucv.ro/pauc/vol/2013_23/PAUC_2013_79_88.pdf
https://www.osti.gov/servlets/purl/1137144
https://www.quora.com/What-happens-when-hydrated-sodium-carbonate-is-heated
https://www.benchchem.com/product/b1586706#sodium-carbonate-monohydrate-vs-anhydrous-sodium-carbonate-properties
https://www.benchchem.com/product/b1586706#sodium-carbonate-monohydrate-vs-anhydrous-sodium-carbonate-properties
https://www.benchchem.com/product/b1586706#sodium-carbonate-monohydrate-vs-anhydrous-sodium-carbonate-properties
https://www.benchchem.com/product/b1586706#sodium-carbonate-monohydrate-vs-anhydrous-sodium-carbonate-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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